2-(Azocan-1-ylmethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-(azocan-1-ylmethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C17H23N3O/c1-14-7-8-16-18-15(11-17(21)20(16)12-14)13-19-9-5-3-2-4-6-10-19/h7-8,11-12H,2-6,9-10,13H2,1H3
• InChI Key: CIYFQSFRQCLHSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=CC2=O)CN3CCCCCCC3)C=C1
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol

Description

2-(Azocan-1-ylmethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using various methods and has shown promising results in biochemical and physiological studies.

Scientific Research Applications

2-(Azocan-1-ylmethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential therapeutic agent for the treatment of cancer, inflammation, and other diseases. In biochemistry, it has been studied as a tool for studying protein-protein interactions and enzyme activity. In materials science, it has been explored for its potential use in organic electronics and optoelectronics.

Mechanism of Action

The mechanism of action of 2-(Azocan-1-ylmethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one is not fully understood, but it is believed to involve interactions with various cellular targets, such as enzymes and receptors. This compound has been shown to inhibit the activity of certain enzymes, such as protein kinases and phosphodiesterases, which play important roles in cell signaling and regulation. It has also been shown to bind to certain receptors, such as the adenosine A2A receptor, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
2-(Azocan-1-ylmethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one has been shown to have various biochemical and physiological effects, depending on the specific target and concentration used. In biochemical studies, this compound has been shown to inhibit the activity of certain enzymes, such as protein kinases and phosphodiesterases, which play important roles in cell signaling and regulation. In physiological studies, it has been shown to have anti-inflammatory and analgesic effects, as well as potential anticancer activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(Azocan-1-ylmethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one for lab experiments is its versatility and potential for use in various applications. This compound can be synthesized using different methods and can be modified to have different properties and functions. However, one of the limitations is its relatively low solubility in aqueous solutions, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 2-(Azocan-1-ylmethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer, inflammation, and other diseases. Another direction is to explore its use as a tool for studying protein-protein interactions and enzyme activity. Additionally, there is potential for further research on its use in materials science, particularly in the development of organic electronics and optoelectronics.

Synthesis Methods

The synthesis of 2-(Azocan-1-ylmethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one has been reported using various methods. One of the most commonly used methods involves the reaction of 2-aminopyridine with 2,2-dimethoxypropane in the presence of a strong acid catalyst, followed by cyclization with formaldehyde and a subsequent reduction step. Other methods involve the use of different starting materials and reagents, such as 2,4-diaminopyrimidine and 2-chloro-7-methylpyrido[1,2-a]pyrimidin-4-one. The choice of synthesis method depends on the desired yield, purity, and properties of the final compound.